Cas no 2202461-41-2 (1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one)
1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one
- 2202461-41-2
- 1-(2-cyclopropyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl)-2,2-dimethylpropan-1-one
- 1-(5-cyclopropylhexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)-2,2-dimethylpropan-1-one
- AKOS032740758
- F6546-0700
- 1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one
-
- Inchi: 1S/C14H24N2O/c1-14(2,3)13(17)16-8-10-6-15(12-4-5-12)7-11(10)9-16/h10-12H,4-9H2,1-3H3
- InChI Key: CVZTVWZCTONRGS-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)N1CC2CN(CC2C1)C1CC1
Computed Properties
- Exact Mass: 236.188863393g/mol
- Monoisotopic Mass: 236.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 23.6Ų
1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6546-0700-2μmol |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-5μmol |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-10μmol |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-20μmol |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-1mg |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-2mg |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-3mg |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-4mg |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-5mg |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6546-0700-10mg |
1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one |
2202461-41-2 | 10mg |
$118.5 | 2023-09-08 |
1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one
Introduction to Compound with CAS No. 2202461-41-2 and Product Name: 1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one
The compound identified by the CAS number 2202461-41-2 and the product name 1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex bicyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a cyclopropyl group and an octahydropyrrolo[3,4-c]pyrrol core suggests unique electronic and steric properties that make it a promising candidate for further investigation.
Recent research in the area of heterocyclic compounds has highlighted the importance of structural diversity in drug design. The 1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one molecule exemplifies this trend by incorporating elements that are known to enhance binding affinity and selectivity. The cyclopropyl group, in particular, is a feature that has been extensively studied for its ability to modulate the pharmacokinetic properties of small molecules. Its rigid structure can improve the compound's interaction with biological targets, leading to more effective and targeted therapies.
In the context of current pharmaceutical research, the development of new scaffolds that can be modified for various therapeutic applications is crucial. The octahydropyrrolo[3,4-c]pyrrol core of this compound is a versatile platform that can be further functionalized to explore different biological pathways. Studies have shown that derivatives of this scaffold exhibit promising activity against a range of diseases, including cancer and neurological disorders. The 5-cyclopropyl substitution further enhances the potential of this molecule by introducing steric hindrance that can optimize binding interactions.
The synthesis of 1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one involves a series of sophisticated organic transformations that highlight the synthetic ingenuity required to build such complex structures. The process typically begins with the preparation of key intermediates such as the cyclopropyl-substituted pyrrole derivative. These intermediates are then subjected to cyclization reactions to form the octahydropyrrolo[3,4-c]pyrrol core. Subsequent functionalization steps introduce the dimethylpropanone moiety, which completes the molecular architecture.
One of the most compelling aspects of this compound is its potential in drug discovery. The combination of structural features such as the cyclopropyl group and the pyrrolic core suggests that it may exhibit multiple modes of action. This polypharmacophoric nature is highly desirable in modern drug design, as it can lead to compounds with broader therapeutic profiles. Current research is focused on exploring how variations in this molecular framework can influence biological activity. For instance, modifications to the substituents on the pyrrole ring or changes in the length of the alkyl chain could significantly impact its pharmacological properties.
The dimethylpropanone group in the molecule adds another layer of complexity that could be exploited for therapeutic benefit. This moiety is known to influence solubility and metabolic stability, making it an important consideration in drug development. By optimizing this part of the structure, researchers aim to enhance both oral bioavailability and target engagement. Computational studies have been instrumental in predicting how different structural modifications will affect the compound's behavior within biological systems. These simulations provide valuable insights into potential drug-likeness and help guide synthetic efforts.
As our understanding of biological pathways continues to evolve, so does our approach to drug design. The 1-{5-cyclopropyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-2,2-dimethylpropan-1-one molecule represents a forward-thinking approach that leverages structural complexity to achieve therapeutic goals. By integrating insights from computational chemistry with traditional synthetic methodologies, scientists are paving the way for next-generation pharmaceuticals. The cyclopropyl-substituted pyrrole scaffold offers a rich ground for exploration, with potential applications spanning multiple disease areas.
In conclusion, this compound exemplifies the innovative spirit driving modern medicinal chemistry forward. Its unique structure and promising biological profile make it a valuable asset in ongoing research efforts aimed at developing new treatments for complex diseases. As scientists continue to unravel its potential through both experimental and computational studies, we can expect further breakthroughs that will shape future therapeutic strategies.
2202461-41-2 (1-{5-cyclopropyl-octahydropyrrolo3,4-cpyrrol-2-yl}-2,2-dimethylpropan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)